N-{4'-methyl-2-[(2-nitrophenyl)amino]-4,5'-bi-1,3-thiazol-2'-yl}benzamide

• IUPAC Name: N-[4-methyl-5-[2-(2-nitroanilino)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C20H15N5O3S2/c1-12-17(30-20(21-12)24-18(26)13-7-3-2-4-8-13)15-11-29-19(23-15)22-14-9-5-6-10-16(14)25(27)28/h2-11H,1H3,(H,22,23)(H,21,24,26)
• InChI Key: JZVFPFWYYNTCLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=CC=C2)C3=CSC(=N3)NC4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C20H15N5O3S2
• Molecular Weight: 437.5 g/mol

Description

N-{4'-methyl-2-[(2-nitrophenyl)amino]-4,5'-bi-1,3-thiazol-2'-yl}benzamide, commonly known as MNTB, is a chemical compound that has been widely used in scientific research. MNTB is a thiazole-based molecule that has been studied for its potential applications in various fields, including cancer research, drug development, and neuroscience.

Mechanism of Action

The mechanism of action of MNTB is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways. MNTB has been shown to inhibit the activity of protein kinase CK2, which is involved in the regulation of cell growth and proliferation. It has also been shown to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins.
Biochemical and Physiological Effects:
MNTB has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to induce apoptosis, or programmed cell death. MNTB has also been shown to have anti-inflammatory properties, and studies have demonstrated its ability to reduce inflammation in animal models of disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of MNTB is its versatility. It has been shown to have activity against a wide range of targets, making it a useful tool for researchers studying various biological processes. However, one limitation of MNTB is its potential toxicity. Studies have shown that MNTB can be toxic to certain cell types, and caution should be exercised when using it in experiments.

Future Directions

There are many potential future directions for research on MNTB. One area of interest is its potential applications in cancer therapy. Studies have shown that MNTB can inhibit the growth of cancer cells, and future research could focus on optimizing its use as a cancer treatment. Another area of interest is its potential applications in neuroscience. Studies have demonstrated that MNTB can modulate the activity of certain neurotransmitter systems, and future research could focus on its potential use in treating neurological disorders. Overall, MNTB is a promising compound that has many potential applications in scientific research.

Scientific Research Applications

MNTB has been extensively studied for its potential applications in scientific research. It has been shown to have anticancer properties, and studies have demonstrated its ability to inhibit the growth of cancer cells. MNTB has also been studied for its potential applications in drug development, as it has been shown to have activity against a wide range of targets, including kinases and enzymes.